3-chloro-N-(2,5-dimethoxyphenyl)-4-ethoxybenzamide

• IUPAC Name: 3-chloro-N-(2,5-dimethoxyphenyl)-4-ethoxybenzamide
• InChI: InChI=1S/C17H18ClNO4/c1-4-23-15-7-5-11(9-13(15)18)17(20)19-14-10-12(21-2)6-8-16(14)22-3/h5-10H,4H2,1-3H3,(H,19,20)
• InChI Key: OIVHYHXOGOWUEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=C(C=CC(=C2)OC)OC)Cl
• Molecular Formula: C17H18ClNO4
• Molecular Weight: 335.8 g/mol

Description

3-chloro-N-(2,5-dimethoxyphenyl)-4-ethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as "3C-E" and belongs to the class of phenethylamines.

Mechanism of Action

The mechanism of action of 3C-E is not fully understood. However, it is believed to act on various receptors in the brain, including the serotonin and dopamine receptors. It has also been shown to modulate the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2).
Biochemical and Physiological Effects
Studies have shown that 3C-E exhibits a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of COX-2 and PLA2 enzymes. Additionally, 3C-E has been shown to possess analgesic properties, making it a potential candidate for the treatment of pain. It has also been found to exhibit anti-tumor properties, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3C-E is its potential therapeutic applications. It has been shown to possess a range of pharmacological properties that make it a promising candidate for the treatment of various diseases. Additionally, 3C-E is relatively easy to synthesize, making it readily available for laboratory experiments.
However, there are also some limitations associated with 3C-E. One of the main limitations is its potential toxicity. Studies have shown that 3C-E can be toxic at high doses, making it important to carefully monitor dosage levels. Additionally, the long-term effects of 3C-E are not fully understood, making it important to conduct further research to fully understand its potential risks and benefits.

Future Directions

There are several future directions for research on 3C-E. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanism of action of 3C-E and its potential therapeutic applications. Finally, studies are needed to fully understand the potential risks and benefits of 3C-E, particularly with regard to its toxicity and long-term effects.
Conclusion
In conclusion, 3-chloro-N-(2,5-dimethoxyphenyl)-4-ethoxybenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. While further research is needed to fully understand its mechanism of action and potential risks and benefits, 3C-E represents a promising candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of 3C-E involves a multi-step process that requires expertise in organic chemistry. The initial step involves the synthesis of 2,5-dimethoxyphenylacetonitrile, which is then converted into 2,5-dimethoxyphenylacetone. The next step involves the reaction of 2,5-dimethoxyphenylacetone with ethyl 4-chlorobenzoate, followed by the addition of ammonia to form 3-chloro-N-(2,5-dimethoxyphenyl)-4-ethoxybenzamide.

Scientific Research Applications

3C-E has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anti-tumor properties. Additionally, 3C-E has been found to exhibit neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.